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Compound of Interest

Compound Name: 2,6-Dimethyldecane

Cat. No.: B082109 Get Quote

2,6-Dimethyldecane: A Core Chemical Profile
This document provides the fundamental molecular details of 2,6-dimethyldecane, a branched

alkane hydrocarbon. The information is presented to be a quick reference for researchers,

scientists, and professionals in drug development.

Core Molecular Data
The essential molecular information for 2,6-dimethyldecane is summarized in the table below.

This data is foundational for any experimental or theoretical work involving this compound.

Identifier Value

Molecular Formula C₁₂H₂₆[1][2][3][4][5]

Molecular Weight 170.33 g/mol [1][3][6]

IUPAC Name 2,6-dimethyldecane[1]

CAS Registry Number 13150-81-7[2]

Calculation of Molecular Weight
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The molecular formula for 2,6-dimethyldecane is C₁₂H₂₆.
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Methodology:

Identify the number of atoms of each element:

Carbon (C): 12

Hydrogen (H): 26

Use the standard atomic weights of each element:

Atomic weight of Carbon (C) ≈ 12.011 u

Atomic weight of Hydrogen (H) ≈ 1.008 u

Calculate the total mass for each element in the molecule:

Total mass of Carbon = 12 atoms * 12.011 u/atom = 144.132 u

Total mass of Hydrogen = 26 atoms * 1.008 u/atom = 26.208 u

Sum the masses to find the molecular weight:

Molecular Weight = 144.132 u + 26.208 u = 170.34 u

The molar mass, which is numerically equivalent to the molecular weight, is expressed in

grams per mole ( g/mol ).

Please note that slight variations in molecular weight values may be observed depending on

the source and the precision of the atomic weights used.[1][2][6]

Visualizations and Experimental Protocols
The request for signaling pathway diagrams, experimental workflows, or logical relationships

using Graphviz is not applicable to the fundamental properties of a single, simple chemical

compound like 2,6-dimethyldecane. Such visualizations are typically used to represent

complex biological processes, multi-step experimental procedures, or intricate logical

frameworks, none of which are relevant to defining the molecular formula and weight of this

compound.
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Similarly, detailed experimental protocols are not required for the determination of the

molecular formula or the calculation of the molecular weight, as these are established and

standardized chemical principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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